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Compound of Interest

Compound Name: NCGC00378430

Cat. No.: B2438164 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NCGC00378430 is a small molecule inhibitor that potently disrupts the interaction between

Sine oculis homeobox homolog 1 (SIX1) and Eyes absent homolog 2 (EYA2).[1][2][3][4] The

SIX1/EYA transcriptional complex is a critical regulator of embryonic development and its re-

expression in adult tissues is implicated in the progression and metastasis of several cancers,

including breast cancer.[2][4] NCGC00378430 has been shown to reverse transcriptional and

metabolic changes mediated by SIX1 overexpression, inhibit TGF-β signaling and the

epithelial-mesenchymal transition (EMT), and suppress breast cancer metastasis in preclinical

models.[1][3][4][5] These application notes provide an overview of the in vitro applications of

NCGC00378430 and detailed protocols for key cell-based assays.

Mechanism of Action
NCGC00378430 functions by directly interfering with the protein-protein interaction between

SIX1 and its coactivator EYA2. This disruption prevents the formation of a functional

transcriptional complex, thereby inhibiting the expression of downstream target genes involved

in cell proliferation, survival, migration, and invasion. A key pathway inhibited by

NCGC00378430 is the Transforming Growth Factor-beta (TGF-β) signaling pathway, which is

often hijacked by cancer cells to promote EMT and metastasis.[1][3][4]
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Prepare NCGC00378430 dilutions

Incubate proteins with NCGC00378430
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Preparation

Cell Seeding

Incubation and Staining

Analysis

Coat Transwell insert with Matrigel (for invasion)

Seed cells in serum-free media with NCGC00378430 into the upper chamber

Serum-starve cells Prepare chemoattractant (e.g., FBS)

Add chemoattractant to the lower chamber

Incubate for 24-48 hours

Remove non-migrated cells

Fix and stain migrated cells

Image and count migrated/invaded cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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